2-(4-Bromo-2-chlorophenyl)propan-2-ol

• IUPAC Name: 2-(4-bromo-2-chlorophenyl)propan-2-ol
• InChI: InChI=1S/C9H10BrClO/c1-9(2,12)7-4-3-6(10)5-8(7)11/h3-5,12H,1-2H3
• InChI Key: DSLNANFLPLEUSI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C1=C(C=C(C=C1)Br)Cl)O
• Molecular Formula: C9H10BrClO
• Molecular Weight: 249.53 g/mol
• CAS No.: 875307-00-9

Description

2-(4-Bromo-2-chlorophenyl)propan-2-ol is an organic compound with the molecular formula C9H10BrClO. It is a halogenated phenylpropanol derivative, characterized by the presence of both bromine and chlorine atoms on the phenyl ring. This compound is often used in various chemical syntheses and research applications due to its unique chemical properties .

Scientific Research Applications

2-(4-Bromo-2-chlorophenyl)propan-2-ol is utilized in several scientific research fields:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules and pharmaceuticals.

Biology: Employed in studies involving enzyme-catalyzed reactions and metabolic pathways.

Medicine: Investigated for its potential therapeutic properties and as a precursor in drug development.

Industry: Applied in the production of agrochemicals, dyes, and other industrial chemicals.

Safety and Hazards

“2-(4-Bromo-2-chlorophenyl)propan-2-ol” may pose certain hazards. It is recommended to handle this compound with care, as it may cause serious eye irritation, respiratory irritation, drowsiness or dizziness, and may cause damage to organs through prolonged or repeated exposure.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-(4-Bromo-2-chlorophenyl)propan-2-ol typically involves the reduction of 2-chloro-4-bromobenzonitrile. The process includes dissolving 2-chloro-4-bromobenzonitrile in an alcohol solvent, such as ethanol, followed by the addition of an excess of saturated sodium hydroxide solution. The reaction mixture is then heated, and a sodium hydroxide catalyst is added to facilitate the reduction process. The product is purified through crystallization or extraction methods .

Industrial Production Methods: In industrial settings, the production of this compound may involve large-scale reduction reactions using similar conditions as described above. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process.

Chemical Reactions Analysis

Types of Reactions: 2-(4-Bromo-2-chlorophenyl)propan-2-ol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Further reduction can lead to the formation of dehalogenated products.

Substitution: The halogen atoms on the phenyl ring can be substituted with other functional groups through nucleophilic aromatic substitution reactions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Reagents like sodium methoxide or potassium tert-butoxide can facilitate substitution reactions.

Major Products:

Oxidation: Formation of 2-(4-Bromo-2-chlorophenyl)propan-2-one or corresponding carboxylic acids.

Reduction: Formation of 2-(4-Bromo-2-chlorophenyl)propan-2-amine or dehalogenated derivatives.

Substitution: Formation of various substituted phenylpropanol derivatives.

Mechanism of Action

The mechanism of action of 2-(4-Bromo-2-chlorophenyl)propan-2-ol involves its interaction with specific molecular targets, such as enzymes or receptors. The presence of halogen atoms on the phenyl ring enhances its binding affinity to these targets, leading to various biochemical effects. The compound may inhibit or activate certain pathways, depending on the context of its application .

Comparison with Similar Compounds

4-Bromo-2-chlorophenol: A related compound with similar halogenation but lacking the propanol group.

2-Bromo-3’-chloropropiophenone: Another halogenated phenyl derivative with different functional groups.

Uniqueness: 2-(4-Bromo-2-chlorophenyl)propan-2-ol is unique due to its specific combination of bromine and chlorine atoms on the phenyl ring, along with the propanol group. This unique structure imparts distinct chemical reactivity and biological activity compared to other similar compounds .

Synthesis routes and methods

Procedure details

1.88 ml of a 3 molar solution of methyl magnesium bromide in ether were added dropwise to a solution of 470 mg (1.88 mmol) of 4-bromo-2-chloro-benzoic acid methyl ester [CAS 185312-82-7] in 20 ml THF at −78° C. The reaction mixture was then warmed to rt and stirred overnight. The mixture was then poured into sat. ammonium chloride solution and extracted with ether. The combined organic layers were washed with brine, dried (MgSO4), filtered and concentrated in vacuo to give a residue which was purified by flash column chromatography (0 to 20% ether in pentane). The title compound was obtained as a colorless liquid (415 mg, 82%). 1H NMR (CDCl3, 300 MHz): δ 1.71 (s, 6H), 2.39 (s, 1H), 7.38 (dd, J=8.5 and 2.1 Hz, 1H), 7.52 (d, J=2.1 Hz, 1H), 7.58 (d, J=8.5 Hz, 1H).